Cas no 2171737-22-5 (2-amino-4-cyano-5,5,5-trifluoropentanoic acid)

• Product Name: 2-amino-4-cyano-5,5,5-trifluoropentanoic acid
• CAS No: 2171737-22-5
• MF: C₆H₇F₃N₂O₂
• MW: 196.127191781998
• CID: 6141345
• PubChem ID: 165791755
• Update Time: 2025-06-08

2-amino-4-cyano-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyano-5,5,5-trifluoropentanoic acid
• EN300-1299127
• 2171737-22-5

• Inchi： 1S/C6H7F3N2O2/c7-6(8,9)3(2-10)1-4(11)5(12)13/h3-4H,1,11H2,(H,12,13)
• InChI Key： QJRJVLFVRBUHCD-UHFFFAOYSA-N
• SMILES： FC(C(C#N)CC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 196.04596196g/mol
• Monoisotopic Mass: 196.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-amino-4-cyano-5,5,5-trifluoropentanoic acid

Introduction to 2-Amino-4-Cyano-5,5,5-Trifluoropentanoic Acid (CAS No. 2171737-22-5)

2-Amino-4-cyano-5,5,5-trifluoropentanoic acid (CAS No. 2171737-22-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which includes an amino group, a cyano group, and three fluorine atoms attached to a pentanoic acid backbone. The combination of these functional groups imparts unique chemical and biological properties that make it a valuable candidate for various applications.

The structural features of 2-amino-4-cyano-5,5,5-trifluoropentanoic acid are particularly noteworthy. The presence of the cyano group enhances the compound's electrophilicity and reactivity, making it suitable for a wide range of synthetic transformations. The trifluoromethyl group, on the other hand, contributes to the compound's hydrophobicity and metabolic stability, which are crucial for its potential use in drug development. The amino group provides opportunities for further functionalization and conjugation with other molecules, enhancing its versatility in both research and practical applications.

In recent years, significant advancements have been made in understanding the biological activities of 2-amino-4-cyano-5,5,5-trifluoropentanoic acid. Studies have shown that this compound exhibits potent antimicrobial and antiviral properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2-amino-4-cyano-5,5,5-trifluoropentanoic acid effectively inhibits the growth of several bacterial strains, including multidrug-resistant pathogens. This finding highlights its potential as a novel antibacterial agent.

Beyond its antimicrobial properties, 2-amino-4-cyano-5,5,5-trifluoropentanoic acid has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California revealed that this compound can modulate specific signaling pathways involved in neuroprotection and neuroregeneration. The ability to influence these pathways suggests that 2-amino-4-cyano-5,5,5-trifluoropentanoic acid could be developed into therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to 2-amino-4-cyano-5,5,5-trifluoropentanoic acid have been extensively studied to optimize its production for both research and commercial purposes. One common approach involves the reaction of 4-cyanobutyryl fluoride with an appropriate amine followed by hydrolysis to form the carboxylic acid. This method is scalable and can be adapted to produce high-purity compounds suitable for pharmaceutical applications.

In addition to its direct applications in medicine, 2-amino-4-cyano-5,5,5-trifluoropentanoic acid serves as a valuable building block in the synthesis of more complex molecules. Its unique structure makes it an ideal starting material for the development of novel drugs and materials with tailored properties. For example, researchers at Harvard University have utilized this compound as a key intermediate in the synthesis of fluorinated peptides with enhanced stability and bioavailability.

The pharmacokinetic properties of 2-amino-4-cyano-5,5,5-trifluoropentanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged activity in vivo.

To further explore the potential of 2-amino-4-cyano-5,5,5-trifluoropentanoic acid in clinical settings, several preclinical studies are currently underway. These studies aim to evaluate its safety and efficacy in animal models of various diseases. Preliminary results are promising and suggest that this compound could be a viable candidate for human trials in the near future.

In conclusion, 2-amino-4-cyano-5,5,5-trifluoropentanoic acid (CAS No. 2171737-22-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various fields.